Cas no 3878-44-2 (Triphenylphosphine selenide)

• Product Name: Triphenylphosphine selenide
• CAS No: 3878-44-2
• MF: C₁₈H₁₅PSe
• MW: 341.24546456337
• MDL: MFCD00013477
• CID: 1491679
• PubChem ID: 87577550
• Update Time: 2025-05-20

Triphenylphosphine selenide Chemical and Physical Properties

Names and Identifiers

• NSC171032
• triphenyl(selanylidene)-
• Phosphine selenide, triphenyl-
• AC1L6TJL
• triphenylphosphane selenide
• tri(phenyl)phosphane selenide
• triphenyl(selanylidene)-λ⁵-phosphane
• Triphenylphosphine selenide
• triphenyl-phosphine selenid
• Triphenylphosphineselenide
• ZFVJLNKVUKIPPI-UHFFFAOYSA-N
• BCP10707
• AB1011398
• Triphenyl(selanylidene)-lambda~5~-phosphane
• Triphenylphosphine (Ph3P)-Se
• TRIPHENYLPHOSPHINE SELENIDE 99+%
• 3878-44-2
• AC-31136
• triphenyl(selanylidene)-lambda5-phosphane
• T9S5RC2HL6
• NS00081882
• STL582570
• DTXSID00959584
• T1819
• SCHEMBL1157738
• DB-049333
• NSC-171032
• MFCD00013477
• A918996
• AKOS015840599
• NSC 171032

• MDL： MFCD00013477
• Inchi： 1S/C18H15PSe/c20-19(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
• InChI Key： ZFVJLNKVUKIPPI-UHFFFAOYSA-N
• SMILES： [Se]=P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 343.01500
• Monoisotopic Mass: 342.00766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White solid
• Melting Point: 188.0 to 192.0 deg-C
• Boiling Point: 448.6°C at 760 mmHg
• Flash Point: 225.1±24.0 °C
• PSA: 9.81000
• LogP: 3.17650
• Solubility: It has good solubility in dichloromethane,In case of heating,acetonitrile\benzene\1-butanol\ethanol\In methanolsolubilitysecondary,But insoluble in ether and water.
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Triphenylphosphine selenide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H331-H373-H410
• Warning Statement： P260-P271-P273-P304+P340+P311-P314-P391-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/25-33-50/53
• Safety Instruction： S20/21-S28-S45-S60-S61
• RTECS：SZ2455000
• Hazardous Material Identification：
• Risk Phrases：R23/25; R33; R50/53
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：9
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Triphenylphosphine selenide

Triphenylphosphine Selenide: A Comprehensive Overview

Triphenylphosphine selenide, also known as triphenylphosphine selenium compound, is a versatile organometallic compound with the CAS number 3878-44-2. This compound has garnered significant attention in the fields of organic synthesis, catalysis, and materials science due to its unique electronic properties and reactivity. In recent years, advancements in its synthesis, characterization, and applications have been extensively explored, making it a focal point for researchers worldwide.

The structure of triphenylphosphine selenide consists of a central selenium atom bonded to three phenyl groups and one phosphorus atom. This arrangement imparts the compound with a combination of donor and acceptor properties, which are highly desirable in various chemical reactions. Recent studies have highlighted its role as an efficient ligand in transition metal-catalyzed reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. Its ability to stabilize metal centers while facilitating electron transfer has made it a valuable tool in modern catalysis.

In terms of synthesis, traditional methods involve the reaction of triphenylphosphine with elemental selenium under specific conditions. However, recent research has focused on developing more efficient and environmentally friendly synthetic routes. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such innovations are crucial for scaling up production and making triphenylphosphine selenide more accessible for industrial applications.

The electronic properties of triphenylphosphine selenide have also been leveraged in the field of optoelectronics. Studies have shown that this compound exhibits interesting photovoltaic properties, making it a potential candidate for use in solar cells. Researchers have explored its ability to act as an electron transport layer, where it facilitates charge separation and improves device efficiency. These findings underscore its potential in advancing renewable energy technologies.

Beyond its chemical applications, triphenylphosphine selenide has also found niche uses in biological systems. Recent investigations have revealed its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Additionally, its ability to modulate enzyme activity has opened new avenues for drug discovery and development.

In conclusion, triphenylphosphine selenide, with its unique chemical properties and diverse applications, continues to be a subject of intense research interest. From catalysis to materials science and biotechnology, this compound demonstrates immense potential across multiple disciplines. As researchers delve deeper into its properties and explore novel synthetic methods, the future of triphenylphosphine selenide looks promising, with the potential to revolutionize various industries.